Cas no 518058-50-9 (6-(Naphthalen-1-yl)-2-picolinaldehyde)

• Product Name: 6-(Naphthalen-1-yl)-2-picolinaldehyde
• CAS No: 518058-50-9
• MF: C₁₆H₁₁NO
• MW: 233.264643907547
• CID: 2829959
• PubChem ID: 12070561
• Update Time: 2025-10-23

6-(Naphthalen-1-yl)-2-picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Naphthalen-1-yl)-2-picolinaldehyde
• SCHEMBL2089813
• PPPFLBHBKQTOEN-UHFFFAOYSA-N
• DTXSID60476964
• 6-(naphthalen-1-yl)picolinaldehyde
• 518058-50-9
• 2-Pyridinecarboxaldehyde, 6-(1-naphthalenyl)-
• 2-formyl-6-naphthylpyridine

• Inchi： 1S/C16H11NO/c18-11-13-7-4-10-16(17-13)15-9-3-6-12-5-1-2-8-14(12)15/h1-11H
• InChI Key： PPPFLBHBKQTOEN-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(C2=CC=CC3C=CC=CC2=3)=N1

Computed Properties

• Exact Mass: 233.084063974Da
• Monoisotopic Mass: 233.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 30Ų

Additional information on 6-(Naphthalen-1-yl)-2-picolinaldehyde

6-(Naphthalen-1-yl)-2-picolinaldehyde: A Comprehensive Overview

The compound 6-(Naphthalen-1-yl)-2-picolinaldehyde, identified by the CAS number 518058-50-9, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound, often referred to as a picolinaldehyde derivative, has garnered attention due to its unique structural features and potential in advanced chemical synthesis. The presence of the naphthalene moiety at the 6-position of the picolinaldehyde framework introduces intriguing electronic and steric properties, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of coordinate covalent bonds in stabilizing the structure of this compound. Researchers have demonstrated that the interaction between the nitrogen atom in the picoline ring and the aldehyde group enhances the molecule's stability, making it suitable for use in high-performance materials. Furthermore, the conjugation effects introduced by the naphthalene group have been shown to significantly influence the compound's electronic properties, which are critical for applications in optoelectronics and sensor technology.

The synthesis of 6-(Naphthalen-1-yl)-2-picolinaldehyde typically involves a multi-step process, including nucleophilic substitution and subsequent oxidation reactions. The choice of reagents and reaction conditions plays a pivotal role in achieving high yields and maintaining the integrity of the naphthalene moiety. Recent advancements in catalytic systems have enabled more efficient synthesis pathways, reducing production costs while maintaining product quality.

In terms of applications, this compound has found significant use in the development of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. The ability of this molecule to form strong coordination bonds with metal ions has made it a preferred choice for constructing porous materials with high surface areas. These materials are being explored for their potential in gas storage, catalysis, and drug delivery systems.

Additionally, 6-(Naphthalen-1-yl)-2-picolinaldehyde has shown promise in biological applications. Studies have indicated that this compound exhibits moderate anti-inflammatory and antioxidant properties, making it a candidate for further exploration in pharmacological research. Its unique structure allows for potential modifications to enhance bioavailability and efficacy, opening avenues for drug development.

The environmental impact of this compound is another area of growing interest. Researchers are investigating its biodegradability and potential toxicity to ensure its safe use in industrial processes. Preliminary findings suggest that under controlled conditions, this compound can be effectively degraded by microbial communities, reducing its environmental footprint.

In conclusion, 6-(Naphthalen-1-yl)-2-picolinaldehyde, with its unique structural features and versatile applications, represents a significant advancement in organic chemistry. Its role in material science, pharmacology, and environmental studies underscores its importance as a key compound for future research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to make substantial contributions to various scientific disciplines.